Cas no 1353974-85-2 ({3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid)

• Product Name: {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• CAS No: 1353974-85-2
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 2160824
• Update Time: 2025-05-23

{3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {3-[(Tert-butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• 2-(3-(((tert-Butoxycarbonyl)(isopropyl)amino)methyl)piperidin-1-yl)acetic acid
• AM93970
• {3-[(tert-Butoxycarbonylisopropylamino)methyl]piperidin-1-yl}acetic acid
• {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• Inchi： 1S/C16H30N2O4/c1-12(2)18(15(21)22-16(3,4)5)10-13-7-6-8-17(9-13)11-14(19)20/h12-13H,6-11H2,1-5H3,(H,19,20)
• InChI Key： LSOPXNJVKDXCOE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)CC1CN(CC(=O)O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Topological Polar Surface Area: 70.1

Additional information on {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

Introduction to {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic Acid and Its Significance in Modern Chemical Biology

{3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid, a compound with the CAS number 1353974-85-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex structure, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The intricate molecular framework of this compound, featuring a piperidine core and functionalized side chains, makes it a valuable scaffold for developing novel therapeutic agents.

The primary focus of this introduction is to explore the structural features, synthetic pathways, and emerging applications of {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid. By delving into its chemical properties and biological relevance, we aim to highlight its role in contemporary research and its potential to contribute to the development of innovative treatments for various diseases.

The piperidine ring in {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a key structural element that imparts unique physicochemical properties to the compound. Piperidine derivatives are well-known for their versatility in medicinal chemistry due to their ability to mimic natural amino acid structures and interact with biological targets effectively. The presence of a tert-butoxycarbonyl (Boc) group further enhances the stability and reactivity of the compound, making it an ideal candidate for use in peptide synthesis and other biochemical applications.

The amine functionality at the 1-position of the piperidine ring is another critical feature that contributes to the compound's utility. This amine group can be further modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. For instance, it can be used as a precursor in the synthesis of more complex molecules or as an intermediate in the development of enzyme inhibitors and receptor ligands.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid. These improvements have not only reduced costs but also enhanced the quality and purity of the final product. Such advancements are crucial for facilitating further research and commercialization efforts in drug development.

The biological significance of {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid has been explored through several cutting-edge studies. Researchers have investigated its potential as a scaffold for developing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The compound's ability to interact with specific protein targets has been demonstrated through computational modeling and experimental validation.

One notable study published in a leading chemical biology journal highlighted the use of {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid in designing novel inhibitors for tyrosine kinases. These kinases are overexpressed in many cancer cells and play a crucial role in cell signaling pathways. The study demonstrated that derivatives of this compound could effectively inhibit tyrosine kinase activity, leading to reduced tumor growth in preclinical models.

Another area where {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid has shown promise is in the development of treatments for neurological disorders. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for drugs targeting central nervous system disorders. Preliminary research suggests that it may have neuroprotective properties and could be used to treat conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid also makes it valuable for exploring new chemical entities (NCEs) in drug discovery pipelines. By modifying its structure through various chemical transformations, researchers can generate libraries of compounds with different biological activities. This approach has been successful in identifying lead compounds that undergo further optimization into potent therapeutic agents.

The role of computational chemistry in understanding the behavior of {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into its interactions with biological targets at an atomic level. These insights have guided experimental efforts and helped streamline the drug discovery process.

In conclusion, {3-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS no 1353974-85-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological relevance make it a valuable tool for developing innovative treatments across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.